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Compound of Interest

Compound Name:
N-(6-amino-2-pyridinyl)-2,2-

dimethylpropanamide

Cat. No.: B111670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for N-(6-

aminopyridin-2-yl)pivalamide, a compound of interest in pharmaceutical research and

development. The information is compiled from available safety data sheets to ensure safe

handling, storage, and use in a laboratory setting.

Chemical Identification
Identifier Value

Chemical Name N-(6-aminopyridin-2-yl)pivalamide

CAS Number 132784-74-8[1]

Molecular Formula C10H15N3O

Molecular Weight 193.25 g/mol

Hazard Identification
This substance is classified as hazardous. The following table summarizes its GHS

classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[2]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[2]

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage.[2]

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage.[2]

Acute Aquatic Hazard 3 H402: Harmful to aquatic life.

Chronic Aquatic Hazard 3
H412: Harmful to aquatic life

with long lasting effects.[2]

Signal Word: Danger[2]

Hazard Pictograms:

Skull and crossbones

Corrosion

Physicochemical Information
Property Value

Physical State Solid

Melting Point 40 - 44 °C (104 - 111 °F)

Boiling Point 208 - 209 °C (406 - 408 °F)

First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation Move the person to fresh air. Call a physician.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.[2]

Eye Contact
Rinse out with plenty of water. Immediately call

an ophthalmologist. Remove contact lenses.[2]

Ingestion
If swallowed, give water to drink (two glasses at

most). Seek medical advice immediately.[2]

Fire-Fighting Measures
Aspect Guideline

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Combustible. Development of hazardous

combustion gases or vapors possible in the

event of a fire. Forms explosive mixtures with air

on intense heating.

Protective Equipment

Wear self-contained breathing apparatus.

Prevent skin contact by keeping a safe distance

or by wearing suitable protective clothing.

Handling and Storage
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Aspect Guideline

Handling

Avoid generation and inhalation of dust.[2] Do

not eat, drink, or smoke when using this

product.[2] Wash skin thoroughly after handling.

[2] Wear protective gloves/protective

clothing/eye protection/face protection.[2]

Storage

Keep container tightly closed in a dry and well-

ventilated place. Keep locked up or in an area

accessible only to qualified or authorized

persons.[2] Recommended storage temperature

should be obtained from the product label.[2]

Exposure Controls and Personal Protection
Control Parameter Recommendation

Engineering Controls

Use only under a chemical fume hood. Ensure

that eyewash stations and safety showers are

close to the workstation location.[3][4]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][4] Immediately

change contaminated clothing.

Respiratory Protection

Required when dusts are generated.[2] Use a

NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[3][4]

Experimental Protocols: Safe Handling Workflow
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The following diagram illustrates a standard workflow for the safe handling of N-(6-

aminopyridin-2-yl)pivalamide in a research environment. Adherence to these steps is crucial to

minimize exposure and ensure laboratory safety.
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Safe Handling Workflow for N-(6-aminopyridin-2-yl)pivalamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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